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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Shisonin, a key anthocyanin found

in Perilla frutescens (Shiso). The focus is on its chemical structure, with a detailed exploration

of its glycosidic linkages, and the experimental methodologies employed for its isolation and

characterization.

Introduction to Shisonin
Shisonin is an acylated anthocyanin responsible for the characteristic red-purple coloration of

Shiso leaves. Its full chemical name is cyanidin-3-(p-coumaroyl-D-glucosido)-5-glucoside. The

structure consists of a central cyanidin aglycone, two glucose moieties, and a p-coumaric acid

group. A closely related and often more abundant genuine pigment in the plant is

Malonylshisonin, which has an additional malonyl group attached to the 5-O-glucoside. The

stability and color of these pigments are significantly influenced by the acylation.[1]

Chemical Structure and Glycosidic Linkages
The core of Shisonin is the cyanidin flavonoid skeleton. The glycosidic linkages are O-

glycosidic bonds, which are covalent bonds formed between a carbohydrate and another

molecule.[2] In Shisonin, these linkages connect two β-D-glucopyranose units to the cyanidin

aglycone at the C3 and C5 positions. Furthermore, a p-coumaric acid is attached to the

glucose at the C3 position.
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The precise connectivity and stereochemistry of these linkages are crucial for the molecule's

three-dimensional structure and biological activity. The determination of these linkages relies

heavily on advanced spectroscopic techniques, particularly Nuclear Magnetic Resonance

(NMR).

Structural Diagram of Shisonin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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